Cas no 1804048-71-2 (4-Fluoro-2-methyl-5-(trifluoromethyl)aniline)

• Product Name: 4-Fluoro-2-methyl-5-(trifluoromethyl)aniline
• CAS No: 1804048-71-2
• MF: C₈H₇F₄N
• MW: 193.141495943069
• MDL: MFCD28798420
• CID: 4879381
• PubChem ID: 118821809
• Update Time: 2025-06-08

4-Fluoro-2-methyl-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methyl-5-(trifluoromethyl)aniline

• MDL： MFCD28798420
• Inchi： 1S/C8H7F4N/c1-4-2-6(9)5(3-7(4)13)8(10,11)12/h2-3H,13H2,1H3
• InChI Key： XDUHUGDBICPHPL-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Fluoro-2-methyl-5-(trifluoromethyl)aniline

Introduction to 4-Fluoro-2-methyl-5-(trifluoromethyl)aniline (CAS No. 1804048-71-2)

4-Fluoro-2-methyl-5-(trifluoromethyl)aniline, with the CAS number 1804048-71-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a fluorine atom, a methyl group, and a trifluoromethyl group attached to an aniline framework. These functional groups contribute to its distinct chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 4-Fluoro-2-methyl-5-(trifluoromethyl)aniline is C₉H₈F₄N, and its molecular weight is approximately 216.16 g/mol. The compound's structure can be represented as:

In recent years, the study of fluorinated aromatic compounds has seen a surge in interest due to their unique electronic and steric properties. 4-Fluoro-2-methyl-5-(trifluoromethyl)aniline is no exception, as it exhibits enhanced stability, solubility, and reactivity compared to its non-fluorinated counterparts. These properties make it an attractive candidate for various applications, including the development of new pharmaceuticals, agrochemicals, and advanced materials.

In the realm of medicinal chemistry, 4-Fluoro-2-methyl-5-(trifluoromethyl)aniline has shown promise as a building block for the synthesis of bioactive molecules. The presence of the trifluoromethyl group can significantly influence the pharmacokinetic and pharmacodynamic properties of drug candidates, potentially leading to improved efficacy and reduced side effects. Recent research has explored its use in the design of inhibitors for various enzymes and receptors, such as kinases and G protein-coupled receptors (GPCRs).

A study published in the Journal of Medicinal Chemistry highlighted the potential of 4-Fluoro-2-methyl-5-(trifluoromethyl)aniline-derived compounds as potent inhibitors of protein kinases involved in cancer pathways. The researchers found that these compounds exhibited high selectivity and potency against specific kinases, making them promising leads for further drug development. Another study in the European Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of GPCR ligands with improved binding affinities.

Beyond medicinal applications, 4-Fluoro-2-methyl-5-(trifluoromethyl)aniline has also found use in materials science. Its unique electronic properties make it suitable for the fabrication of organic semiconductors and optoelectronic devices. Research in this area has focused on developing new polymers and small molecules incorporating this compound to enhance device performance. For instance, a study published in Advanced Materials reported the synthesis of conjugated polymers containing 4-Fluoro-2-methyl-5-(trifluoromethyl)aniline-based units, which exhibited excellent charge transport properties and stability under various environmental conditions.

The synthesis of 4-Fluoro-2-methyl-5-(trifluoromethyl)aniline typically involves multi-step reactions starting from readily available precursors. Common synthetic routes include nucleophilic aromatic substitution reactions and coupling reactions using palladium catalysts. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols, making it easier to produce this compound on a larger scale.

In terms of safety and handling, while 4-Fluoro-2-methyl-5-(trifluoromethyl)aniline is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

To summarize, 4-Fluoro-2-methyl-5-(trifluoromethyl)aniline (CAS No. 1804048-71-2) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features endow it with valuable chemical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.